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Compound of Interest

Compound Name: NF157

Cat. No.: B10771187

This technical guide provides a comprehensive overview of the chemical structure, synthesis,
and biological activity of NF157, a potent and selective antagonist of the P2Y11 purinergic
receptor. This document is intended for researchers, scientists, and drug development
professionals working in the fields of pharmacology, medicinal chemistry, and immunology.

Chemical Structure and Properties of NF157

NF157 is a complex synthetic organic molecule derived from suramin. Its systematic chemical
name is 8,8'-[Carbonylbis[imino-3,1-phenylenecarbonylimino(4-fluoro-3,1-
phenylene)carbonylimino]]bis-1,3,5-naphthalenetrisulfonic acid hexasodium salt.[1][2]

Table 1: Physicochemical Properties of NF157

Property Value Reference
Molecular Formula C49H28F2N6Na6023S6 [2]
Molecular Weight 1437.08 g/mol [2][3]

CAS Number 104869-26-3 [2][3]
Appearance Off-white to pink solid

Purity >90% (HPLC) [1][3]

N Soluble in water (to 5 mg/ml)
Solubility [3]
and DMSO (to 10 mg/ml)
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Synthesis of NF157

The synthesis of NF157 was first reported by Ullmann and colleagues in 2005 as part of a
study on suramin-derived P2Y11 receptor antagonists. While the detailed, step-by-step
protocol is outlined in the original publication, a generalized workflow for the synthesis of
suramin analogues like NF157 involves a multi-step process. The core of the synthesis is the
coupling of aromatic amines with phosgene or a phosgene equivalent to form the central urea
linkage, followed by the introduction of the sulfonated naphthalene moieties.

Below is a conceptual workflow for the synthesis of NF157.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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